Cas no 1804888-63-8 (2,3-Bis(trifluoromethyl)-6-fluoroanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-6-fluoroanisole
• CAS No: 1804888-63-8
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4960414
• Update Time: 2025-05-19

2,3-Bis(trifluoromethyl)-6-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-fluoroanisole

• Inchi： 1S/C9H5F7O/c1-17-7-5(10)3-2-4(8(11,12)13)6(7)9(14,15)16/h2-3H,1H3
• InChI Key： OZXKKIBEYIUZGS-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CC=1C(F)(F)F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Bis(trifluoromethyl)-6-fluoroanisole

Recent Advances in the Study of 2,3-Bis(trifluoromethyl)-6-fluoroanisole (CAS: 1804888-63-8) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Bis(trifluoromethyl)-6-fluoroanisole (CAS: 1804888-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the synthetic versatility of 2,3-Bis(trifluoromethyl)-6-fluoroanisole, particularly in the development of novel fluorinated aromatic compounds. The presence of multiple trifluoromethyl groups and a fluoro substituent on the anisole backbone enhances its reactivity and stability, making it a valuable intermediate in organic synthesis. Researchers have successfully employed this compound in the construction of complex molecular architectures, including heterocyclic compounds with potential pharmacological activity.

In the realm of drug discovery, 2,3-Bis(trifluoromethyl)-6-fluoroanisole has shown promise as a scaffold for the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the trifluoromethyl groups play a critical role in enhancing binding affinity and selectivity.

Another area of interest is the compound's potential application in agrochemicals. Recent research has explored its use as a precursor for the synthesis of fluorinated pesticides, leveraging the electron-withdrawing properties of the trifluoromethyl groups to improve the stability and efficacy of the final products. Field trials conducted in 2022 indicated that derivatives of 2,3-Bis(trifluoromethyl)-6-fluoroanisole exhibit lower environmental persistence compared to traditional pesticides, aligning with the growing demand for sustainable agrochemical solutions.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2,3-Bis(trifluoromethyl)-6-fluoroanisole-based compounds. A 2023 review in Advanced Synthesis & Catalysis highlighted the need for more efficient synthetic routes to reduce production costs and improve yields. Additionally, further in vivo studies are required to fully assess the pharmacokinetic and toxicological profiles of its derivatives.

In conclusion, 2,3-Bis(trifluoromethyl)-6-fluoroanisole (CAS: 1804888-63-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential as a key player in the development of next-generation therapeutics and agrochemicals. Continued research efforts will be essential to unlock its full potential and address existing challenges.